Cas no 83902-02-7 (2-(Bromomethyl)-1,3-dimethylbenzene)

2-(Bromomethyl)-1,3-dimethylbenzene is a brominated aromatic compound featuring a reactive bromomethyl group adjacent to two methyl substituents on a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for introducing the 1,3-dimethylbenzyl moiety into target molecules. The bromomethyl group facilitates nucleophilic substitution reactions, enabling applications in pharmaceuticals, agrochemicals, and material science. Its stability under standard conditions and well-defined reactivity profile enhance its utility in controlled functionalization processes. The compound is typically handled under inert conditions to prevent degradation, ensuring consistent performance in synthetic workflows. Its purity and structural specificity make it a preferred choice for precision chemical transformations.
2-(Bromomethyl)-1,3-dimethylbenzene structure
83902-02-7 structure
Product Name:2-(Bromomethyl)-1,3-dimethylbenzene
CAS No:83902-02-7
MF:C9H11Br
MW:199.087641954422
MDL:MFCD03844742
CID:60630
PubChem ID:13929124
Update Time:2025-05-24

2-(Bromomethyl)-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-1,3-dimethylbenzene
    • 2,6-Dimethylbenzyl bromide
    • 2-(Bromomethyl)-1,3-dimethylbenzene (ACI)
    • MFCD03844742
    • 2,6-Dimethylbenzylbromide
    • AM20050092
    • EN300-226632
    • 2-Bromomethyl-1,3-dimethylbenzene
    • SCHEMBL1072053
    • SY102337
    • CS-W005239
    • AKOS005145532
    • DS-1240
    • 83902-02-7
    • CK1003
    • 2-Bromomethyl-1,3-dimethyl-benzene
    • PSRARXVEBZQEML-UHFFFAOYSA-N
    • FT-0648055
    • Benzene, 2-(bromomethyl)-1,3-dimethyl-
    • DTXSID90552720
    • DB-075986
    • 2-(Bromomethyl)-1,3-dimethylbenzene;
    • DTXCID20503503
    • MDL： MFCD03844742
    • Inchi： 1S/C9H11Br/c1-7-4-3-5-8(2)9(7)6-10/h3-5H,6H2,1-2H3
    • InChI Key： PSRARXVEBZQEML-UHFFFAOYSA-N
    • SMILES： BrCC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 198.00400
  • Monoisotopic Mass: 198.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 37-40°C
  • Boiling Point: 237.8±9.0 °C at 760 mmHg
  • Flash Point: 103.5±11.8 °C
  • Refractive Index: 1.554
  • PSA: 0.00000
  • LogP: 3.19830

2-(Bromomethyl)-1,3-dimethylbenzene Security Information

2-(Bromomethyl)-1,3-dimethylbenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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2-(Bromomethyl)-1,3-dimethylbenzene Production Method

Production Method 1

62285-58-9 62285-58-9
83902-02-7 83902-02-7
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 4 h, 0 °C → 25 °C
Reference
Synthesis and resolution of DL-phenylalanine analogues
Liu, Jinchun; et al, Nanjing Yike Daxue Xuebao, 2013, 33(3), 412-415

Production Method 2

632-46-2 632-46-2
83902-02-7 83902-02-7
Reaction Conditions
1.1 Reagents: Borane Solvents: Tetrahydrofuran ;  0 °C; 3 h, rt
2.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 1 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 6 - 7, rt
Reference
Discovery, synthesis and anti-atherosclerotic activities of a novel selective sphingomyelin synthase 2 inhibitor
Li, Yali; et al, European Journal of Medicinal Chemistry, 2019, 163, 864-882

Production Method 3

62285-58-9 62285-58-9
83902-02-7 83902-02-7
Reaction Conditions
1.1 Reagents: Phosphorus tribromide ;  0 °C; 1 - 2 h, 0 °C; 4 - 8 h, rt
Reference
Synthesis, biological evaluation, and molecular modeling investigation of chiral 2-(4-chloro-phenoxy)-3-phenyl-propanoic acid derivatives with PPARα and PPARγ agonist activity
Fracchiolla, Giuseppe; et al, Bioorganic & Medicinal Chemistry, 2008, 16(21), 9498-9510

Production Method 4

104308-11-4 104308-11-4
83902-02-7 83902-02-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
2.1 Reagents: Hydrogen bromide Solvents: Water
Reference
Solvolysis of 2-substituted-9-(ortho-substituted phenylmethyl)fluoren-9-yltrimethylammonium ions in various solvents. The effect of steric crowding on alkene formation
Smith, Peter James; et al, Canadian Journal of Chemistry, 1986, 64(6), 1060-71

2-(Bromomethyl)-1,3-dimethylbenzene Raw materials

2-(Bromomethyl)-1,3-dimethylbenzene Preparation Products

2-(Bromomethyl)-1,3-dimethylbenzene Suppliers

Amadis Chemical Company Limited
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(CAS:83902-02-7)2,6-Dimethylbenzyl bromide
Order Number:A10110
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:11
Price ($):414.0
Email:sales@amadischem.com

2-(Bromomethyl)-1,3-dimethylbenzene Related Literature

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Additional information on 2-(Bromomethyl)-1,3-dimethylbenzene

2-(Bromomethyl)-1,3-Dimethylbenzene: A Comprehensive Overview

The compound 2-(Bromomethyl)-1,3-Dimethylbenzene (CAS No. 83902-02-7) is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound, also referred to as 1,3-dimethyl-2-bromomethylbenzene, has garnered attention due to its unique structural properties and reactivity. Recent advancements in synthetic chemistry have further highlighted its potential in the development of advanced materials and pharmaceutical intermediates.

Structure and Properties: The molecule features a benzene ring substituted with two methyl groups at the 1 and 3 positions and a bromomethyl group at the 2 position. This substitution pattern imparts a high degree of symmetry and stability to the molecule. The bromine atom at the methyl group serves as an excellent leaving group, making it highly reactive in nucleophilic substitution reactions. Recent studies have demonstrated that this compound can undergo efficient alkylation reactions under mild conditions, making it a valuable intermediate in the synthesis of complex organic molecules.

Synthesis and Applications: The synthesis of 2-(Bromomethyl)-1,3-Dimethylbenzene typically involves electrophilic aromatic substitution reactions. Recent research has focused on optimizing reaction conditions to enhance yield and purity. This compound is widely used as an intermediate in the production of biologically active compounds, such as antibiotics and antiviral agents. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable building block in medicinal chemistry.

Physical Properties: The compound exhibits a melting point of approximately 45°C and a boiling point around 165°C under standard conditions. Its density is about 1.15 g/cm³, making it suitable for various industrial applications. Recent studies have also explored its solubility properties in different solvents, which are critical for its use in reaction media.

Safety and Handling: While 2-(Bromomethyl)-1,3-Dimethylbenzene is not classified as a hazardous material under normal conditions, proper handling precautions should be taken due to its volatility and potential for skin irritation. Storage in a cool, dry place away from incompatible materials is recommended to ensure stability.

Market Trends and Future Prospects: The demand for CAS No. 83902-02-7 has been steadily increasing due to its expanding applications in specialty chemicals and pharmaceuticals. Recent market analyses suggest that advancements in green chemistry will further drive the adoption of this compound as an eco-friendly alternative to traditional intermediates.

83902-02-7 (2-(Bromomethyl)-1,3-dimethylbenzene) Related Products

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Amadis Chemical Company Limited
(CAS:83902-02-7)2,6-Dimethylbenzyl bromide
A10110
Purity:99%
Quantity:100g
Price ($):414.0
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